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Compound of Interest

Compound Name: N-Phenylphthalimide

Cat. No.: B1217360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the characterization data, experimental
protocols, and potential applications of N-Phenylphthalimide, a key chemical intermediate in
organic synthesis and medicinal chemistry.

Core Chemical and Physical Properties

N-Phenylphthalimide is a solid, crystalline compound at room temperature, appearing as a
white powder.[1][2] It is composed of a phthalimide core where the nitrogen atom is substituted
with a phenyl group.[3]

Table 1: Physicochemical Properties of N-Phenylphthalimide
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Property Value Source(s)
CAS Number 520-03-6 [2][4]
Molecular Formula C14HoNO:2 [1112][31[4]
Molecular Weight 223.23 g/mol [21[31[4]
Appearance White crystalline powder [1112]
Melting Point 204-207 °C [2][3]1[4]
162-165 °C [1]

Boiling Point 360-370 °C [1]

Water Solubility 295 mg/L at 25 °C [1]
Organic Solvent Solubility Soluble in ethanol and acetone  [1]

pKa (Predicted) -0.54 +0.20 [1]

Spectroscopic and Crystallographic
Characterization

Detailed spectroscopic analysis is crucial for the unambiguous identification and quality control
of N-Phenylphthalimide.

Table 2: Spectroscopic Data for N-Phenylphthalimide
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Technique Data Source(s)

0 7.79-7.96 (m, 4H,
1H NMR (CDClIs) Phthalimide protons), & 7.41— [31[5]
7.51 (m, 5H, Phenyl protons)

5123.74, 126.6, 128.1, 129.1,
12C NMR (CDCls) 1317, 167.3 ppm [3115]

Mass Spec. (ES/MS) m/z: 224 [M+1]*+ [6]

Molecular lon Peak: m/z 223 [7]

Data available but specific
IR Spectroscopy peak values not detailed in [8]

provided abstracts.

Crystallographic Data: N-Phenylphthalimide is known to exist in at least two polymorphic
forms.[3]

e Orthorhombic (Pbca): This form exhibits no crystallographically imposed symmetry. The
structure is stabilized by C—H---O interactions and 1t-stacking with an interplanar distance of
3.37 A[3]

» Pnma Space Group: This polymorph has molecules arranged in zigzag tapes, also stabilized
by C—-H---O bonds, with a layered packing structure.[3]

Experimental Protocols

The synthesis of N-Phenylphthalimide can be achieved through several established routes.
The classical and most direct method involves the condensation of phthalic anhydride with
aniline.

Protocol 1: Synthesis from Phthalic Anhydride and Aniline[6]
e Reactants:

o Phthalic anhydride (10 mmol)
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o Aniline (10 mmol)
o Acetic acid (solvent)

o (Optional) Sulphamic acid (10 mol%) as a catalyst to improve yield and reaction time.[6]

e Procedure:
o A mixture of phthalic anhydride and aniline is stirred in acetic acid.

o The mixture is heated to 110-145 °C for a duration ranging from 50 minutes to several
hours.[6]

o Upon completion, the reaction mixture is poured into water to precipitate the product.
o The resulting solid is collected by filtration.

o The crude product is washed with a 10% aqueous potassium carbonate solution, followed
by water, and then dried.

e Purification:

o The crude N-Phenylphthalimide can be purified by recrystallization from acetic acid to
yield colorless needles.
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Synthesis Workflow for N-Phenylphthalimide
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Classical synthesis of N-Phenylphthalimide.
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Characterization and Quality Control Workflow

Confirming the identity and purity of synthesized N-Phenylphthalimide is essential. A standard
workflow involves a combination of physical and spectroscopic methods.

Characterization Workflow for N-Phenylphthalimide
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Standard workflow for product characterization.

Biological Activity and Therapeutic Potential

The phthalimide scaffold is recognized as a "privileged structure” in medicinal chemistry, and
N-Phenylphthalimide derivatives have been explored for a wide range of biological activities.

El

¢ Alpha-Glucosidase Inhibition: Certain N-phenylphthalimide derivatives have shown potent
inhibitory activity against alpha-glucosidase, an enzyme relevant to diabetes management.
For instance, N-(2,4-dinitrophenyl)phthalimide was identified as a potent inhibitor of yeast
alpha-glucosidase and maltase.[10]
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» Hypolipidemic Activity: A series of substituted N-phenylphthalimide derivatives were
investigated for their ability to lower serum cholesterol and triglyceride levels.[11][12] The
mechanism appears to involve blocking the de novo synthesis of lipids and accelerating their
excretion.[11]

» Herbicidal Activity: By targeting the enzyme protoporphyrinogen oxidase (PPO), N-
phenylphthalimide derivatives have been designed and synthesized as potent herbicides.
[13]

o Other Activities: The N-phenylphthalimide skeleton has also been a foundation for
developing tryptase inhibitors and compounds with antimicrobial properties.

Biological Activities of N-Phenylphthalimide Derivatives

N-Phenylphthalimide
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Overview of N-Phenylphthalimide derivative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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